1-methyl-N-(2-methyloxolan-3-yl)pyrrolidin-3-amine
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Overview
Description
1-methyl-N-(2-methyloxolan-3-yl)pyrrolidin-3-amine is a chemical compound with the molecular formula C10H20N2O and a molecular weight of 184.28 g/mol . This compound is characterized by the presence of a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle, and an oxolane ring, which is a five-membered oxygen-containing heterocycle . The compound is used primarily for research purposes .
Preparation Methods
The synthesis of 1-methyl-N-(2-methyloxolan-3-yl)pyrrolidin-3-amine typically involves the reaction of pyrrolidine derivatives with oxolane derivatives under specific conditions . The exact synthetic route and reaction conditions can vary, but common methods include:
Step 1: Formation of the pyrrolidine ring through cyclization reactions.
Step 2: Introduction of the oxolane ring via nucleophilic substitution or addition reactions.
Step 3: Methylation of the nitrogen atom to form the final product.
Industrial production methods may involve similar steps but are optimized for large-scale synthesis, often using continuous flow reactors and automated systems to ensure high yield and purity .
Chemical Reactions Analysis
1-methyl-N-(2-methyloxolan-3-yl)pyrrolidin-3-amine undergoes various chemical reactions, including:
Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts like palladium on carbon, and specific temperature and pressure conditions . Major products formed from these reactions depend on the specific reagents and conditions used but generally include various substituted pyrrolidine and oxolane derivatives .
Scientific Research Applications
1-methyl-N-(2-methyloxolan-3-yl)pyrrolidin-3-amine has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in organic synthesis.
Biology: Studied for its potential biological activity and interactions with biological molecules.
Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.
Industry: Utilized in the development of new materials and as a component in various industrial processes.
Mechanism of Action
The mechanism of action of 1-methyl-N-(2-methyloxolan-3-yl)pyrrolidin-3-amine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
1-methyl-N-(2-methyloxolan-3-yl)pyrrolidin-3-amine can be compared with other similar compounds, such as:
2-methyl-3-(pyrrolidin-1-yl)propan-1-amine: Another pyrrolidine derivative with similar structural features but different functional groups.
N-((1H-pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine: A compound with a pyrrolidine ring and additional functional groups, used in different research contexts.
The uniqueness of this compound lies in its specific combination of the pyrrolidine and oxolane rings, which imparts distinct chemical and biological properties .
Properties
Molecular Formula |
C10H20N2O |
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Molecular Weight |
184.28 g/mol |
IUPAC Name |
1-methyl-N-(2-methyloxolan-3-yl)pyrrolidin-3-amine |
InChI |
InChI=1S/C10H20N2O/c1-8-10(4-6-13-8)11-9-3-5-12(2)7-9/h8-11H,3-7H2,1-2H3 |
InChI Key |
KBIMGURBKBASPF-UHFFFAOYSA-N |
Canonical SMILES |
CC1C(CCO1)NC2CCN(C2)C |
Origin of Product |
United States |
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